Cas no 56857-08-0 (1H-Pyrrole-1-carboxylic acid, phenylmethyl ester)

• Product Name: 1H-Pyrrole-1-carboxylic acid, phenylmethyl ester
• CAS No: 56857-08-0
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 347654
• Update Time: 2024-01-28

1H-Pyrrole-1-carboxylic acid, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-carboxylic acid, phenylmethyl ester

• Inchi： 1S/C12H11NO2/c14-12(13-8-4-5-9-13)15-10-11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： PCEHCHSVPXQJFP-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C=CC=C1

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 31.23